Cas no 17609-50-6 (ethyl (2R)-2-amino-2-cyclohexylacetate)

• Product Name: ethyl (2R)-2-amino-2-cyclohexylacetate
• CAS No: 17609-50-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD20696003
• CID: 5608014
• PubChem ID: 93422673
• Update Time: 2025-07-21

ethyl (2R)-2-amino-2-cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-amino-, ethyl ester, (αR)-
• 17609-50-6
• ethyl (2R)-2-amino-2-cyclohexylacetate
• (R)-2-Cyclohexylglycine ethyl ester
• EN300-8136140

• MDL： MFCD20696003
• Inchi： 1S/C10H19NO2/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h8-9H,2-7,11H2,1H3/t9-/m1/s1
• InChI Key： MECSTPOSJXZECH-SECBINFHSA-N
• SMILES： C1([C@@H](N)C(OCC)=O)CCCCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 250.7±13.0 °C(Predicted)
• pka: 7.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2R)-2-amino-2-cyclohexylacetate

Introduction to Ethyl (2R)-2-amino-2-cyclohexylacetate (CAS No. 17609-50-6)

Ethyl (2R)-2-amino-2-cyclohexylacetate, a compound with the chemical identifier CAS No. 17609-50-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and biochemical research.

The structure of ethyl (2R)-2-amino-2-cyclohexylacetate consists of a cyclohexane ring substituted with an amino group at the 2-position and an acetic acid ester at the 1-position. The (2R) configuration indicates the stereochemistry of the amino group, which is a crucial factor in determining its biological activity. This stereochemical purity makes it a valuable intermediate in synthesizing chiral drugs, where the spatial arrangement of atoms can significantly influence efficacy and safety.

In recent years, there has been growing interest in the development of enantiopure compounds for therapeutic applications. Ethyl (2R)-2-amino-2-cyclohexylacetate exemplifies this trend, as its specific stereochemistry allows for targeted interactions with biological targets. This has led to extensive research into its potential as a building block for novel pharmaceuticals.

One of the most compelling aspects of ethyl (2R)-2-amino-2-cyclohexylacetate is its role in the synthesis of pharmacologically active molecules. The compound's structural features make it a versatile precursor for various drug candidates. For instance, it has been explored as a key intermediate in the development of compounds that modulate neurotransmitter systems, which are implicated in disorders such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the compound's utility in the synthesis of GABA receptor modulators. Gamma-aminobutyric acid (GABA) is an inhibitory neurotransmitter that plays a critical role in maintaining neuronal balance. Modulators of GABA receptors have shown promise in treating conditions characterized by excessive neuronal activity. Ethyl (2R)-2-amino-2-cyclohexylacetate's ability to serve as a precursor for such modulators underscores its importance in medicinal chemistry.

Moreover, ethyl (2R)-2-amino-2-cyclohexylacetate has been investigated for its potential role in anti-inflammatory drug development. Inflammation is a hallmark of many diseases, and targeting inflammatory pathways has been a major focus in drug discovery. The compound's structural motif suggests that it could interact with enzymes and receptors involved in inflammatory responses, making it a candidate for developing novel anti-inflammatory agents.

The synthesis of ethyl (2R)-2-amino-2-cyclohexylacetate involves sophisticated chemical methodologies that ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve this goal. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules.

From a biochemical perspective, ethyl (2R)-2-amino-2-cyclohexylacetate has been studied for its interactions with various enzymes and proteins. Understanding these interactions is crucial for elucidating its mechanism of action and optimizing its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography have been instrumental in deciphering these molecular interactions.

The pharmaceutical industry continues to explore novel applications for ethyl (2R)-2-amino-2-cyclohexylacetate, driven by its unique structural properties and biological relevance. Ongoing research aims to expand its utility in drug development pipelines, particularly in areas where enantiopure compounds are essential. This includes investigations into its role as an intermediate for antiviral and anticancer agents.

In conclusion, ethyl (2R)-2-amino-2-cyclohexylacetate represents a significant advancement in pharmaceutical chemistry. Its specific stereochemistry, coupled with its versatile synthetic applications, positions it as a valuable tool for researchers developing new therapeutics. As our understanding of biological systems continues to evolve, compounds like ethyl (2R)-2-amino-2-cyclohexylacetate will undoubtedly play an increasingly important role in addressing complex diseases and improving patient outcomes.